(1R*,2R*,3R*,4S*)-N-cyclopropyl-3-[(2-ethyl-3-oxo-2,8-diazaspiro[4.5]dec-8-yl)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxamide

• IUPAC Name: (1R,2R,3R,4S)-N-cyclopropyl-3-(2-ethyl-3-oxo-2,8-diazaspiro[4.5]decane-8-carbonyl)bicyclo[2.2.1]hept-5-ene-2-carboxamide
• InChI: InChI=1S/C22H31N3O3/c1-2-24-13-22(12-17(24)26)7-9-25(10-8-22)21(28)19-15-4-3-14(11-15)18(19)20(27)23-16-5-6-16/h3-4,14-16,18-19H,2,5-13H2,1H3,(H,23,27)/t14-,15+,18+,19+/m0/s1
• InChI Key: JELNKUGRFGFPGT-OSGQAZFXSA-N
• Canonical SMILES: CCN1CC2(CCN(CC2)C(=O)C3C4CC(C3C(=O)NC5CC5)C=C4)CC1=O
• Isomeric SMILES: CCN1CC2(CCN(CC2)C(=O)[C@@H]3[C@H]4C[C@@H]([C@H]3C(=O)NC5CC5)C=C4)CC1=O
• Molecular Formula: C22H31N3O3
• Molecular Weight: 385.5 g/mol

Description

(1R*,2R*,3R*,4S*)-N-cyclopropyl-3-[(2-ethyl-3-oxo-2,8-diazaspiro[4.5]dec-8-yl)carbonyl]bicyclo[2.2.1]hept-5-ene-2-carboxamide is a useful research compound. Its molecular formula is C22H31N3O3 and its molecular weight is 385.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 385.23654186 g/mol and the complexity rating of the compound is 721. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Catalytic Applications in Polymer Synthesis

Compounds related to the bicyclo[2.2.1]heptene structure have been utilized in catalytic applications for the synthesis of functionalized polymers. For example, cycloaliphatic polyolefins with functional groups were obtained through Pd(II)-catalyzed homo- and copolymerizations of norbornene derivatives, indicating the potential of these compounds in material science and polymer chemistry (Mathew et al., 1996).

Synthesis of Heterospirocyclic Compounds

Heterospirocyclic compounds have been synthesized for their use in peptide synthesis, showcasing the importance of these structures in advancing synthetic methodologies. An example includes the synthesis of chiral heterospirocyclic 2H-azirin-3-amines as synthons for tetrahydrofuran derivatives, highlighting their utility in constructing complex organic molecules (Stamm et al., 2003).

Anticonvulsant Profiles

Certain diazaspirodecane derivatives have been synthesized and evaluated for their anticonvulsant properties. This research area demonstrates the therapeutic potential of structurally complex compounds for treating neurological disorders (Aboul-Enein et al., 2014).

One-Pot Synthesis of N-Substituted Compounds

The simplicity and efficiency of synthesizing N-substituted 4-methyl-1-oxa-8-azaspiro[4,5]deca-3-en-3-carboxylic acids demonstrate the compound's relevance in synthetic organic chemistry, providing insights into novel synthetic routes (Yu et al., 2015).

Cyclization and Rearrangement Reactions

Cyclization of amido diazo carbonyl compounds catalyzed by rhodium(II) showcases innovative approaches to generating complex bicyclic structures, which can be foundational for developing new synthetic strategies (Padwa et al., 2000).